Cas no 1038509-18-0 (2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid)
1038509-18-0 structure
Product Name:2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
CAS No:1038509-18-0
MF:C13H10FNO2S
MW:263.287405490875
CID:2151383
Update Time:2023-08-05
2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
- ZNYZIJSXMJEUMD-UHFFFAOYSA-N
- 2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
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- Inchi: 1S/C13H10FNO2S/c14-9-4-2-1-3-8(9)11-10(13(16)17)15-12(18-11)7-5-6-7/h1-4,7H,5-6H2,(H,16,17)
- InChI Key: ZNYZIJSXMJEUMD-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2F)=C(C(=O)O)N=C1C1CC1
Computed Properties
- Exact Mass: 263.042
- Monoisotopic Mass: 263.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4
2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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